Cas no 1807145-65-8 (5-Amino-4-bromo-2-(bromomethyl)pyridine)

• Product Name: 5-Amino-4-bromo-2-(bromomethyl)pyridine
• CAS No: 1807145-65-8
• MF: C₆H₆Br₂N₂
• MW: 265.933239459991
• CID: 4898361
• Update Time: 2025-06-12

5-Amino-4-bromo-2-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-2-(bromomethyl)pyridine

• Inchi： 1S/C6H6Br2N2/c7-2-4-1-5(8)6(9)3-10-4/h1,3H,2,9H2
• InChI Key： JAVVALVUSVOXOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=NC=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-bromo-2-(bromomethyl)pyridine

Recent Advances in the Study of 5-Amino-4-bromo-2-(bromomethyl)pyridine (CAS: 1807145-65-8)

The compound 5-Amino-4-bromo-2-(bromomethyl)pyridine (CAS: 1807145-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its brominated pyridine core, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of investigation involves the use of 5-Amino-4-bromo-2-(bromomethyl)pyridine as a building block for the development of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized this compound to synthesize selective inhibitors targeting specific kinases, such as EGFR and BRAF, which are implicated in various malignancies. The bromine substituents on the pyridine ring provide unique reactivity, enabling precise modifications to enhance binding affinity and selectivity.

In addition to its role in kinase inhibitor design, recent studies have demonstrated the antimicrobial potential of derivatives derived from 5-Amino-4-bromo-2-(bromomethyl)pyridine. Structural modifications of this compound have yielded molecules with potent activity against drug-resistant bacterial strains, including MRSA and ESKAPE pathogens. These findings underscore the compound's utility in addressing the growing challenge of antimicrobial resistance, a critical issue in global health.

The synthetic versatility of 5-Amino-4-bromo-2-(bromomethyl)pyridine has also been exploited in the development of fluorescent probes and imaging agents. Researchers have functionalized the amino and bromomethyl groups to create probes for detecting reactive oxygen species (ROS) and other biologically relevant molecules. These probes exhibit high sensitivity and specificity, making them valuable tools for studying oxidative stress and related pathological conditions.

Despite these promising applications, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 5-Amino-4-bromo-2-(bromomethyl)pyridine. Recent efforts have focused on improving solubility, metabolic stability, and bioavailability through strategic structural modifications. Computational modeling and high-throughput screening have been employed to identify optimal derivatives with enhanced drug-like properties, paving the way for future preclinical studies.

In conclusion, 5-Amino-4-bromo-2-(bromomethyl)pyridine (CAS: 1807145-65-8) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover new opportunities for this compound, particularly in the development of targeted therapies and diagnostic tools. As the field advances, further exploration of its synthetic and biological potential is expected to yield innovative solutions for unmet medical needs.